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Compound of Interest

Compound Name: Enfumafungin

Cat. No.: B1262757

Technical Support Center: Enfumafungin
Solubility

This technical support center provides guidance for researchers, scientists, and drug
development professionals on overcoming the low aqueous solubility of Enfumafungin in
experimental setups.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide

Q1: What is the primary solvent for dissolving Enfumafungin?

Al: Dimethyl sulfoxide (DMSO) is the recommended primary solvent for preparing stock
solutions of Enfumafungin. It can be dissolved in DMSO at a concentration of 100 mg/mL
(141.07 mM), though this may require ultrasonication to fully dissolve.[1][2][3] It is crucial to use
newly opened, anhydrous DMSO as the hygroscopic nature of DMSO can negatively impact
solubility.[1]

Q2: My Enfumafungin is not dissolving completely in DMSO. What should | do?
A2: If you encounter issues with dissolving Enfumafungin in DMSO, you can try the following:

» Ultrasonication: Use an ultrasonic bath to aid dissolution.[1][2][3]
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e Heating: Gently warming the solution can help. For in vivo studies, heating to 37°C has been
suggested.[4]

» Vortexing: Vigorous vortexing can also facilitate dissolution.[3]

e Fresh DMSO: Ensure you are using a fresh, unopened bottle of anhydrous DMSO, as
absorbed water can hinder solubility.[1]

Q3: I need to prepare an aqueous working solution from my DMSO stock. How can | avoid
precipitation?

A3: Direct dilution of a concentrated DMSO stock solution into an aqueous buffer is likely to
cause precipitation. To avoid this, co-solvents and specific formulation strategies are
necessary. Here are some established protocols for preparing working solutions for in vivo
experiments, which can be adapted for in vitro assays with appropriate controls:

e Protocol 1 (PEG300/Tween-80): Sequentially add the components in the following order:
10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline. This method yields a clear
solution with a solubility of at least 2.5 mg/mL.[1][2]

e Protocol 2 (SBE-B-CD): Prepare a solution of 10% DMSO in 90% (20% SBE-B-CD in Saline).
This also achieves a solubility of at least 2.5 mg/mL.[1][2]

e Protocol 3 (Corn Oil): A simple formulation involves 10% DMSO in 90% Corn Oil, reaching a
solubility of at least 2.5 mg/mL.[1][2]

It is critical to add each solvent one by one and ensure the solution is clear before adding the
next component.[3]

Q4: Can | store my Enfumafungin stock solution?

A4: Yes, stock solutions of Enfumafungin in DMSO can be stored. For long-term storage, it is
recommended to keep them at -80°C for up to 6 months. For shorter periods, storage at -20°C
for up to 1 month is acceptable.[1] To prevent degradation from repeated freeze-thaw cycles, it
IS best to aliquot the stock solution into smaller volumes.[1]

Q5: Are there other formulation strategies to improve Enfumafungin's aqueous solubility?
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A5: Beyond the use of co-solvents, several other formulation strategies can be employed for
poorly soluble drugs like Enfumafungin. These include:

 Lipid-based formulations: Incorporating the compound into oils, surfactant dispersions, or
self-emulsifying drug delivery systems (SEDDS).[5][6]

» Solid dispersions: Dispersing Enfumafungin within a polymer matrix.[5][6]

» Nanoparticle formulations: Reducing the particle size to the nanometer range to increase the
surface area and dissolution rate.[5][7]

o Cyclodextrin complexation: Using cyclodextrins to form inclusion complexes that enhance
solubility.[6][8]

Quantitative Data: Enfumafungin Solubility

Solvent/System Concentration Notes

Requires ultrasonication.[1][2]

DMSO 100 mg/mL (141.07 mM) "

10% DMSO, 40% PEG300,

) > 2.5 mg/mL (3.53 mM) Clear solution.[1][2]

5% Tween-80, 45% Saline
10% DMSO, 90% (20% SBE- _

) ) = 2.5 mg/mL (3.53 mM) Clear solution.[1][2]
B-CD in Saline)
10% DMSO, 90% Corn OiIl > 2.5 mg/mL (3.53 mM) Clear solution.[1][2]
Chloroform Slightly soluble
Methanol Slightly soluble [9]

Experimental Protocols

Preparation of a 10 mM Enfumafungin Stock Solution in DMSO:

e Weigh out the required mass of Enfumafungin powder. For 1 mL of a 10 mM solution, you
will need approximately 7.09 mg.
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e Add the appropriate volume of anhydrous DMSO (e.g., 1 mL for a 10 mM solution from 7.09
mgQ).

» Vortex the solution vigorously.

¢ Place the vial in an ultrasonic bath and sonicate until the powder is completely dissolved.
Gentle heating may be applied if necessary.

e Once fully dissolved, store the stock solution in aliquots at -20°C or -80°C.[1]

Preparation of a 2.5 mg/mL Enfumafungin Working Solution (PEG300/Tween-80 Formulation):

Begin with a concentrated stock solution of Enfumafungin in DMSO (e.g., 25 mg/mL).

e To prepare 1 mL of the final working solution, take 100 pL of the 25 mg/mL DMSO stock
solution.

e Add 400 pL of PEG300 to the DMSO stock and mix thoroughly until the solution is clear.
e Add 50 pL of Tween-80 and mix again until a clear solution is obtained.

e Finally, add 450 pL of saline to bring the total volume to 1 mL and mix. The final
concentrations will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[1]

Visualizations
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Caption: Workflow for preparing Enfumafungin stock and working solutions.
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Caption: Mechanism of action of Enfumafungin on fungal cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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